5-(4-fluorophenyl)-N-(thiazol-2-yl)oxazole-2-carboxamide

• IUPAC Name: 5-(4-fluorophenyl)-N-(1,3-thiazol-2-yl)-1,3-oxazole-2-carboxamide
• InChI: InChI=1S/C13H8FN3O2S/c14-9-3-1-8(2-4-9)10-7-16-12(19-10)11(18)17-13-15-5-6-20-13/h1-7H,(H,15,17,18)
• InChI Key: PVZSFSYDSWSJMH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN=C(O2)C(=O)NC3=NC=CS3)F
• Molecular Formula: C13H8FN3O2S
• Molecular Weight: 289.29 g/mol

Description

5-(4-fluorophenyl)-N-(thiazol-2-yl)oxazole-2-carboxamide is a chemical compound that has been studied for its potential applications in scientific research. This compound has shown promising results in various studies and has been found to have a significant impact on the biochemical and physiological processes of the body. In

Scientific Research Applications

Synthesis and Biological Activity

Research has focused on the synthesis of compounds containing thiazole and oxazole moieties due to their significant biological activities. For instance, the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties, integrated with thiazole, demonstrated antimicrobial, antilipase, and antiurease activities (Başoğlu et al., 2013). This highlights the potential of thiazole- and oxazole-containing compounds in developing new antimicrobial agents.

Antimicrobial and Antitubercular Potential

Compounds integrating thiazole and oxazole structures have been evaluated for their antimicrobial efficacy. A study by Desai et al. (2013) synthesized novel fluorine-containing 5-arylidene derivatives bearing quinazolinone along with 4-thiazolidinone, showing remarkable in vitro antimicrobial potency (Desai et al., 2013). Another research effort synthesized thiazole-4-carboxamide adenine dinucleotide, a potent inhibitor of IMP dehydrogenase, demonstrating the critical role of thiazole derivatives in inhibiting cellular processes relevant to cancer and potentially other diseases (Gebeyehu et al., 1983).

Fluorescent Dyes and Imaging Applications

The synthesis and application of fluorescent dyes incorporating thiazole and oxazole rings have been explored for various imaging and analytical purposes. Witalewska et al. (2019) utilized thioamides as building blocks in creating efficient color-tunable 4-hydroxythiazole-based fluorophores, indicating the utility of such compounds in developing new materials for optical applications (Witalewska et al., 2019).

Antitumor Activities

The antitumor potential of benzothiazoles, including derivatives similar in structure to 5-(4-fluorophenyl)-N-(thiazol-2-yl)oxazole-2-carboxamide, has been a significant area of research. Hutchinson et al. (2001) synthesized a series of fluorinated 2-(4-aminophenyl)benzothiazoles, showing potent cytotoxic activity against human breast cancer cell lines, highlighting the relevance of fluorine-substituted benzothiazoles in cancer research (Hutchinson et al., 2001).